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Abstract
Anti-inflammatory Peptide 1, also known as Antiflammin-1, is a synthetic nonapeptide derived

from a region of high homology between uteroglobin and lipocortin I. Its amino acid sequence

is H-Met-Gln-Met-Lys-Lys-Val-Leu-Asp-Ser-OH (MQMKKVLDS). Antiflammin-1 has

demonstrated significant anti-inflammatory and anti-fibrotic properties in various preclinical

models. The primary proposed mechanism of action is the inhibition of phospholipase A2

(PLA2), a key enzyme in the inflammatory cascade responsible for the release of arachidonic

acid from cell membranes. By inhibiting PLA2, Antiflammin-1 effectively curtails the production

of downstream pro-inflammatory mediators, including prostaglandins and leukotrienes. This

whitepaper provides a comprehensive overview of the structure, amino acid sequence,

mechanism of action, and relevant experimental protocols for the study of Antiflammin-1.

Structure and Amino Acid Sequence
Antiflammin-1 is a linear peptide composed of nine amino acids. Its structural and chemical

properties are summarized in the table below.
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Property Value

Full Amino Acid Sequence H-Met-Gln-Met-Lys-Lys-Val-Leu-Asp-Ser-OH

One-Letter Code MQMKKVLDS

Molecular Formula C45H82N12O14S2

Molecular Weight 1079.4 g/mol

Synonyms Antiflammin-1

Source Synthetic

Mechanism of Action and Signaling Pathway
The anti-inflammatory effects of Antiflammin-1 are primarily attributed to its inhibition of

phospholipase A2 (PLA2). PLA2 is a critical enzyme that, when activated by inflammatory

stimuli, hydrolyzes membrane phospholipids to release arachidonic acid. Arachidonic acid is

then metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce

prostaglandins and leukotrienes, respectively. These eicosanoids are potent mediators of

inflammation, contributing to vasodilation, increased vascular permeability, pain, and fever.

By inhibiting PLA2, Antiflammin-1 blocks the initial step of the arachidonic acid cascade,

thereby reducing the synthesis of these pro-inflammatory molecules. This upstream

intervention leads to a broad-spectrum anti-inflammatory effect.

Furthermore, the reduction in pro-inflammatory mediators can indirectly affect downstream

signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a key

transcription factor that regulates the expression of numerous pro-inflammatory genes,

including cytokines like TNF-α and IL-1β. While a direct interaction between Antiflammin-1 and

the NF-κB pathway has not been fully elucidated, the suppression of the arachidonic acid

cascade likely contributes to a cellular environment less conducive to NF-κB activation.

It is important to note that some studies have questioned the direct enzymatic inhibition of

PLA2 by antiflammins in vitro, suggesting that their in vivo anti-inflammatory effects might be

mediated by other mechanisms. However, the prevailing hypothesis remains centered on PLA2

inhibition.
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Signaling Pathway Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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